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Compound of Interest

Compound Name: (S)-(-)-Verapamil-d3hydrochloride

Cat. No.: B15558005

Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides a comprehensive technical overview of (S)-(-)-Verapamil-d3 hydrochloride, a critical

tool in analytical and biomedical research.

Core Compound Identity and Properties
(S)-(-)-Verapamil-d3 hydrochloride is the deuterium-labeled form of (S)-(-)-Verapamil

hydrochloride.[1] The "d3" designation indicates that three hydrogen atoms on the N-methyl

group have been replaced with deuterium. This stable isotope labeling makes it an ideal

internal standard for quantitative analysis by mass spectrometry-based methods such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS).[2]

Verapamil itself is a phenylalkylamine derivative and a well-established L-type calcium channel

blocker.[3][4] It is used therapeutically for the management of hypertension, angina pectoris,

and cardiac arrhythmias.[5][6] Verapamil is administered as a racemic mixture, but the (S)-

enantiomer is approximately 20 times more potent in its calcium channel blocking activity than

the (R)-enantiomer.[7]
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Chemical and Physical Data
Property Value Reference

Molecular Formula C₂₇H₃₆D₃ClN₂O₄ [8]

Molecular Weight 494.08 g/mol [8]

CAS Number 1398112-33-8 [8]

Appearance Solid N/A

Purity Typically ≥98% [9]

Deuterium Incorporation ≥99% N/A

Mechanism of Action
The pharmacological effects of (S)-(-)-Verapamil are primarily attributed to its ability to block

voltage-dependent L-type calcium channels.[4] These channels are crucial for the influx of

calcium ions into cardiac and vascular smooth muscle cells, which triggers muscle contraction.

[3] By inhibiting this influx, Verapamil exerts several key effects:

Negative Inotropy: It reduces the force of myocardial contraction.[4]

Negative Chronotropy: It slows the heart rate by decreasing impulse conduction through the

atrioventricular (AV) node.[4][6]

Vasodilation: It relaxes vascular smooth muscle, leading to dilation of blood vessels and a

reduction in peripheral resistance.[5]

In addition to its primary action on calcium channels, Verapamil is also a known inhibitor of P-

glycoprotein (P-gp), an ATP-dependent efflux pump that contributes to multidrug resistance in

cancer cells and affects the disposition of many drugs.[2][10]

Signaling Pathway of Verapamil's Action on L-type
Calcium Channels
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Mechanism of (S)-(-)-Verapamil Action on L-type Calcium Channels
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Mechanism of P-glycoprotein (P-gp) Inhibition by Verapamil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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